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Compound of Interest

Compound Name: Benzyl propionate

Cat. No.: B094898

This technical guide provides a comprehensive overview of the key physical properties of
benzyl propionate, specifically its boiling point and density. The intended audience for this
document includes researchers, scientists, and professionals in the field of drug development
who may utilize this information for formulation, synthesis, or quality control purposes.

Quantitative Data Summary

The physical properties of benzyl propionate are summarized in the table below. These
values are critical for understanding the compound's behavior under various experimental and
processing conditions.

Physical Property Value Conditions
Boiling Point 222 °C At 760 mmHg[1][2]
220.00 to 222.00 °C At 760.00 mm Hg[3][4]

221-223 °C Not specified[5][6]

110-111 °C At 13 Torr

Density 1.03 g/mL At 25 °C
1.028-1.033 g/cm? Not specified[2][4]

1.034 g/cm3 At 20 °C

1.03 Not specified[6][7]
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Experimental Protocols

The following sections detail the standard methodologies for the experimental determination of
the boiling point and density of a liquid compound such as benzyl propionate.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For accurate determination, particularly with small sample volumes, the capillary
method is frequently employed.

1. Capillary Method (Micro Boiling Point Determination)
e Apparatus:

Small test tube

[¢]

[¢]

Capillary tube (sealed at one end)

Thermometer

o

o

Heating apparatus (e.g., MelTemp apparatus, oil bath, or heating block)[8]

[¢]

Sample of benzyl propionate

e Procedure:

o

A small amount of benzyl propionate (a few milliliters) is placed into the small test tube.

[9]

o A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid.

o The test tube is attached to a thermometer, ensuring the bottom of the test tube is level
with the thermometer bulb.

o The assembly is then heated in a heating bath. As the temperature rises, air trapped in the
capillary tube will be expelled, seen as a slow stream of bubbles.[10]
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o Heating continues until a rapid and continuous stream of bubbles emerges from the
capillary tube. This indicates that the vapor of the liquid has displaced all the air.[10]

o The heating is then discontinued, and the apparatus is allowed to cool slowly.

o The boiling point is the temperature at which the bubbling stops and the liquid just begins
to enter the capillary tube.[10][11] This is the point where the external pressure equals the
vapor pressure of the liquid.

2. Distillation Method

For larger sample volumes, a simple distillation is a common method for both purification and
boiling point determination.[12]

e Apparatus:

o Distillation flask

o Condenser

o Receiving flask

o Thermometer

o Heating mantle or water bath

o Boiling chips

o Sample of benzyl propionate
e Procedure:

o The distillation flask is charged with benzyl propionate and a few boiling chips to ensure
smooth boiling.

o The apparatus is assembled, with the thermometer bulb positioned just below the side arm
of the distillation flask to accurately measure the temperature of the vapor that is distilling.
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o The liquid is heated, and as it boils, the vapor rises, surrounds the thermometer bulb, and
passes into the condenser.

o The temperature is recorded when the vapor is condensing and dripping into the receiving
flask at a steady rate. This stable temperature reading is the boiling point of the liquid.[12]

Density is a fundamental physical property defined as the mass of a substance per unit
volume.[13]

1. Using a Graduated Cylinder and Balance
This method is straightforward but less precise than using a pycnometer.
e Apparatus:

o Graduated cylinder (e.g., 25 mL or 50 mL)

o Electronic balance

o Sample of benzyl propionate

e Procedure:

[¢]

The mass of the clean, dry graduated cylinder is measured using an electronic balance.
[14]

o A known volume of benzyl propionate is carefully added to the graduated cylinder. The
volume is read from the bottom of the meniscus.[14]

o The mass of the graduated cylinder containing the liquid is then measured.

o The mass of the liquid is determined by subtracting the mass of the empty graduated
cylinder from the combined mass.[14]

o The density is calculated by dividing the mass of the liquid by its volume (Density =
Mass/Volume).[13][15]

2. Using a Pycnometer
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A pycnometer is a flask with a specific, accurately known volume, which allows for a more
precise determination of density.[16]

e Apparatus:

o

Pycnometer

Electronic balance

[¢]

Thermometer

[¢]

[e]

Sample of benzyl propionate
e Procedure:
o The mass of the clean, dry, and empty pycnometer is accurately measured.

o The pycnometer is filled with benzyl propionate, ensuring no air bubbles are trapped. The
stopper is inserted, and any excess liquid that overflows is carefully wiped away.

o The mass of the filled pycnometer is measured.
o The temperature of the liquid is recorded.

o The mass of the benzyl propionate is calculated by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.[16]

Logical Relationships

The physical properties of a compound like benzyl propionate are intrinsic characteristics that
are determined by its molecular structure. These properties are essential for its identification
and for predicting its behavior in various applications.
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Caption: Logical flow from molecular structure to physical properties and their application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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